Cas no 2411638-82-7 (3-azabicyclo[4.1.0]heptan-7-ol;hydrochloride)

• Product Name: 3-azabicyclo[4.1.0]heptan-7-ol;hydrochloride
• CAS No: 2411638-82-7
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 5268321
• Update Time: 2026-03-09

3-azabicyclo[4.1.0]heptan-7-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[4.1.0]heptan-7-ol, hydrochloride (1:1)
• 3-azabicyclo[4.1.0]heptan-7-ol;hydrochloride

• Inchi： 1S/C6H11NO.ClH/c8-6-4-1-2-7-3-5(4)6;/h4-8H,1-3H2;1H
• InChI Key： QIRJZAZBVTWAQE-UHFFFAOYSA-N
• SMILES： OC1C2CNCCC12.Cl

Additional information on 3-azabicyclo[4.1.0]heptan-7-ol;hydrochloride

3-Azabicyclo[4.1.0]Heptan-7-Ol Hydrochloride: A Comprehensive Overview

The compound 3-azabicyclo[4.1.0]heptan-7-ol hydrochloride (CAS No: 2411638-82-7) is a structurally unique bicyclic amine derivative with significant potential in various pharmacological applications. This molecule belongs to the class of azabicyclic compounds, which are known for their rigid frameworks and diverse biological activities. The bicyclo[4.1.0]heptane system provides a robust scaffold, while the hydroxyl group at position 7 and the hydrochloride counterion contribute to its functional versatility.

Recent studies have highlighted the importance of azabicyclic frameworks in drug design, particularly in the development of GPCR modulators and kinase inhibitors. The 3-azabicyclo[4.1.0]heptan-7-ol hydrochloride structure has been shown to exhibit potent activity in preclinical models, making it a promising candidate for further exploration in therapeutic areas such as oncology and neurodegenerative diseases.

The synthesis of 3-azabicyclo[4.1.0]heptan-7-ol hydrochloride involves a multi-step process that typically begins with the preparation of the bicyclic core through ring-closing metathesis or other cyclization techniques. The introduction of the hydroxyl group and subsequent protonation to form the hydrochloride salt are critical steps that influence the compound's physicochemical properties, such as solubility and stability.

In terms of pharmacokinetics, 3-azabicyclo[4.1.0]heptan-7-ol hydrochloride demonstrates favorable absorption profiles in preclinical studies, suggesting potential for oral administration in humans. Its ability to penetrate cellular membranes efficiently is attributed to its balanced lipophilicity and hydrogen bonding capacity, which are key determinants of drug bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 3-azabicyclo[4.1.0]heptan-7-ol hydrochloride to various protein targets with high accuracy. These studies have identified several potential therapeutic targets, including serine/threonine kinases and GABA receptor subtypes, which are implicated in a wide range of pathological conditions.

The safety profile of 3-azabicyclo[4.1.0]heptan-7-ol hydrochloride has been evaluated in acute and subchronic toxicity studies, with no significant adverse effects observed at therapeutic doses. This underscores its potential as a safe and effective therapeutic agent, provided further clinical trials confirm its efficacy in human subjects.

Looking ahead, the development of 3-azabicyclo[4.1.0]heptan-7-ol hydrochloride into a clinical candidate will require extensive optimization of its pharmacokinetic and pharmacodynamic properties. Researchers are currently exploring strategies to enhance its selectivity for specific targets while minimizing off-target effects, which remain critical challenges in drug development.

In conclusion, 3-Azabicyclo[4.1.0]Heptan-7-Ol Hydrochloride (CAS No: 2411638-82-7) represents a compelling lead compound with significant potential in the field of medicinal chemistry. Its unique structure, coupled with emerging insights from cutting-edge research, positions it as a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutics.